Cas no 303770-63-0 (3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide)

• Product Name: 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide
• CAS No: 303770-63-0
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5554925
• Update Time: 2025-05-21

3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[(1H-pyrrol-2-ylmethylene)amino]benzamide
• 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide

• Inchi： 1S/C12H11N3O/c13-12(16)9-3-1-4-10(7-9)15-8-11-5-2-6-14-11/h1-8,14H,(H2,13,16)
• InChI Key： QRXHEYDNJMWUJP-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC(N=CC2=CC=CN2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide

Research Briefing on 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide (CAS: 303770-63-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecules in drug discovery and development. Among these, 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide (CAS: 303770-63-0) has emerged as a compound of interest due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological potential.

The compound 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide is a Schiff base derivative, characterized by the presence of a pyrrole ring and a benzamide moiety. Its molecular structure suggests potential interactions with biological targets, making it a candidate for further investigation in drug development. Recent studies have explored its synthesis via condensation reactions, optimizing yields and purity for subsequent biological testing.

In vitro studies have demonstrated that 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide exhibits moderate to high affinity for specific enzyme targets, including kinases and proteases. Preliminary data indicate its role as an inhibitor in certain signaling pathways, which could be leveraged for therapeutic interventions in diseases such as cancer and inflammatory disorders. However, further validation is required to confirm its selectivity and efficacy.

Pharmacokinetic studies of 303770-63-0 have revealed challenges related to its solubility and bioavailability. Researchers are investigating formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to enhance its delivery and therapeutic index. These efforts are critical for translating its in vitro activity into clinically viable outcomes.

The safety profile of 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide is under scrutiny, with initial toxicity assays showing acceptable levels of cytotoxicity in normal cell lines. However, comprehensive in vivo studies are necessary to assess its long-term effects and potential side effects. Collaborative efforts between academic and industrial researchers are underway to address these gaps.

In conclusion, 3-(E)-(1H-pyrrol-2-yl)methylideneaminobenzamide represents a promising scaffold for drug development, with ongoing research aimed at unlocking its full therapeutic potential. Future directions include structural optimization, target validation, and clinical translation, which will determine its viability as a lead compound in pharmaceutical applications.